Cas no 2034376-00-4 (N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide)

• Product Name: N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide
• CAS No: 2034376-00-4
• MF: C₁₅H₁₄N₄O₂
• MW: 282.29726266861
• CID: 5333597
• Update Time: 2025-06-15

N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)isonicotinamide
• N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]pyridine-4-carboxamide
• N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide

• Inchi： 1S/C15H14N4O2/c20-15(12-1-4-16-5-2-12)17-6-7-19-10-14(9-18-19)13-3-8-21-11-13/h1-5,8-11H,6-7H2,(H,17,20)
• InChI Key： SDQWIPMSXLANFD-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1C=NN(C=1)CCNC(C1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 347
• XLogP3: 0.8
• Topological Polar Surface Area: 73

Additional information on N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide

Introduction to N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide (CAS No. 2034376-00-4)

N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide, a compound with the chemical identifier CAS No. 2034376-00-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure of N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide incorporates a pyridine core, which is a well-established scaffold in drug design, combined with a furan and pyrazole moiety. These heterocyclic groups are known for their ability to modulate biological pathways, making this compound a promising candidate for further investigation.

The presence of the furan and pyrazole units in the molecule suggests potential interactions with various biological targets. Furan derivatives have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties, while pyrazole compounds are recognized for their role in enzyme inhibition and receptor binding. The combination of these moieties in N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide could lead to novel mechanisms of action that are not observed with individual components.

In recent years, there has been a growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The unique structural features of N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide make it an attractive candidate for this purpose. The pyridine ring can serve as a hinge-binding motif, while the furan and pyrazole groups can interact with specific residues on the target protein. This dual interaction could enhance binding affinity and selectivity, which are crucial for the development of effective drugs.

Recent studies have highlighted the importance of PPI modulators in treating various diseases, including cancer and neurodegenerative disorders. For instance, inhibitors of the BCL-xL protein have shown promise in cancer therapy by promoting apoptosis. Similarly, modulators of protein-protein interactions involving tau protein have been explored as potential treatments for Alzheimer's disease. Given these findings, N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide could be a valuable tool in developing new therapeutic strategies.

The synthesis of N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include the formation of the pyrazole ring through condensation reactions, followed by functionalization with the furan moiety. Subsequent coupling reactions with the pyridine carboxamide group complete the synthesis. Advanced techniques such as transition metal catalysis have been employed to improve reaction efficiency and selectivity.

In terms of pharmacokinetic properties, N-{2-[4-(furan-3-y)l]-1H-pyrazolylethyl}pyridine -carboxamide exhibits promising characteristics that make it suitable for clinical development. Preliminary studies indicate good solubility and stability under physiological conditions, which are essential for drug formulation. Additionally, preliminary toxicity studies have shown low toxicity profiles, suggesting its safety for further investigation in humans.

The potential applications of this compound are vast and span across multiple therapeutic areas. In oncology, it could be developed as an inhibitor of kinases or other enzymes involved in cancer cell proliferation. In neurology, it might be explored as a modulator of neurotransmitter receptors or as a protector against oxidative stress-induced damage. Furthermore, its antimicrobial properties could make it useful in treating infections caused by drug-resistant bacteria.

The development of novel drug candidates is often hampered by challenges such as poor bioavailability and off-target effects. However, the unique structural features of N-{2-[4-(furan -3 -yl)-1H-pyrazol -1 -yl]ethyl}pyridine -carboxamide offer several advantages that could mitigate these issues. For example, the presence of both polar and non-polar regions in its structure enhances its ability to cross biological membranes. Additionally, its dual interaction capability with biological targets increases selectivity and reduces the likelihood of side effects.

Ongoing research is focused on optimizing the pharmacological properties of this compound through structure-based drug design approaches. Computational modeling techniques such as molecular dynamics simulations and virtual screening are being used to identify analogs with improved potency and selectivity. These efforts are expected to yield derivatives that will advance towards clinical trials in the near future.

The regulatory landscape for new drug development is stringent but well-defined, providing a clear path for bringing innovative therapies to market. Regulatory agencies such as the FDA and EMA require extensive preclinical data before approving new drugs for human use. This includes toxicity studies across multiple species at various doses levels along with pharmacokinetic/pharmacodynamic (PK/PD) studies to evaluate efficacy.

In conclusion,N-{2-[4-(furan -3 -y l )]- 1 H -pyra z ol - 1 - y l ] eth y l } p y rid ine - 4 - car box am ide (CAS No 203 43 76 00 04) is an exciting compound with significant potential therapeutic applications Its unique structural features make it an attractive candidate for modulating protein-protein interactions which could lead to novel mechanisms of action The ongoing research efforts aimed at optimizing its pharmacological properties hold promise for advancing towards clinical development In light of these findings this compound represents a valuable addition to pharmaceutical chemistry libraries